Cas no 99809-46-8 (3-Heptene-2,6-dione (9CI))
3-Heptene-2,6-dione (9CI) structure
Product Name:3-Heptene-2,6-dione (9CI)
CAS No:99809-46-8
MF:C7H10O2
MW:126.153102397919
CID:1020410
PubChem ID:53425674
Update Time:2025-04-20
3-Heptene-2,6-dione (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 3-Heptene-2,6-dione (9CI)
- hept-3-ene-2,6-dione
- heptene-2,6-dione
- DTXSID80698949
- 99809-46-8
-
- Inchi: 1S/C7H10O2/c1-6(8)4-3-5-7(2)9/h3-4H,5H2,1-2H3
- InChI Key: CPYIAMZYWZKJMT-UHFFFAOYSA-N
- SMILES: O=C(C)CC=CC(C)=O
Computed Properties
- Exact Mass: 126.068
- Monoisotopic Mass: 126.068
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 34.1A^2
- XLogP3: 0
3-Heptene-2,6-dione (9CI) Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
99809-46-8 (3-Heptene-2,6-dione (9CI)) Related Products
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